Cas no 1293174-92-1 (ethyl (3S)-3-amino-3-(2-methylphenyl)propanoate)

• Product Name: ethyl (3S)-3-amino-3-(2-methylphenyl)propanoate
• CAS No: 1293174-92-1
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 2885629
• PubChem ID: 7046987
• Update Time: 2025-07-25

ethyl (3S)-3-amino-3-(2-methylphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, β-amino-2-methyl-, ethyl ester, (βS)-
• ethyl (3S)-3-amino-3-(2-methylphenyl)propanoate

• Inchi： 1S/C12H17NO2/c1-3-15-12(14)8-11(13)10-7-5-4-6-9(10)2/h4-7,11H,3,8,13H2,1-2H3/t11-/m0/s1
• InChI Key： MPRYVFLHNZNJLM-NSHDSACASA-N
• SMILES： [C@H](C1C=CC=CC=1C)(N)CC(=O)OCC

Additional information on ethyl (3S)-3-amino-3-(2-methylphenyl)propanoate

Introduction to Ethyl (3S)-3-amino-3-(2-methylphenyl)propanoate (CAS No. 1293174-92-1)

Ethyl (3S)-3-amino-3-(2-methylphenyl)propanoate, a compound with the chemical formula C₁₁H₁₇NO₂, is a significant molecule in the field of pharmaceutical research and development. This compound, identified by its CAS number 1293174-92-1, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The stereochemistry of the (3S)-configuration plays a crucial role in its biological activity, making it a subject of extensive study in drug design and synthesis.

The molecular structure of ethyl (3S)-3-amino-3-(2-methylphenyl)propanoate consists of an ester group linked to an amino acid derivative. The presence of the (2-methylphenyl) group introduces a phenolic moiety, which is known to enhance the solubility and bioavailability of pharmaceutical compounds. This feature makes it particularly interesting for formulating drugs that require efficient absorption and distribution within the body.

In recent years, there has been a growing interest in the development of chiral drugs, where the stereochemistry of a molecule significantly influences its pharmacological effects. Ethyl (3S)-3-amino-3-(2-methylphenyl)propanoate exemplifies this trend, as its specific stereoconfiguration has been shown to exhibit enhanced binding affinity and reduced side effects compared to its enantiomers. This has led to extensive research into optimizing synthetic routes to produce this compound with high enantiomeric purity.

The synthesis of ethyl (3S)-3-amino-3-(2-methylphenyl)propanoate involves multi-step organic reactions, including stereoselective reduction and esterification processes. Advanced techniques such as asymmetric hydrogenation have been employed to achieve the desired (S)-configuration with high yield and selectivity. These synthetic methodologies are critical in ensuring that the final product meets the stringent requirements of pharmaceutical-grade materials.

One of the most compelling aspects of ethyl (3S)-3-amino-3-(2-methylphenyl)propanoate is its potential role as an intermediate in the synthesis of more complex pharmacophores. Researchers have explored its utility in creating novel therapeutic agents targeting various diseases, including neurological disorders and inflammatory conditions. The phenolic group and the amino acid backbone provide multiple sites for functionalization, allowing for the design of molecules with tailored biological activities.

The pharmacological profile of ethyl (3S)-3-amino-3-(2-methylphenyl)propanoate has been investigated through both in vitro and in vivo studies. Initial findings suggest that it interacts with specific biological targets, modulating pathways that are relevant to disease progression. For instance, studies have indicated potential anti-inflammatory properties, making it a candidate for developing treatments for conditions such as rheumatoid arthritis and chronic inflammation.

The compound's interaction with biological systems also raises interesting questions about its metabolic stability and potential side effects. Pharmacokinetic studies are essential in understanding how ethyl (3S)-3-amino-3-(2-methylphenyl)propanoate is processed within the body, including its absorption, distribution, metabolism, and excretion (ADME). These studies help in predicting drug efficacy and safety, ensuring that any therapeutic applications are both effective and well-tolerated by patients.

Advances in computational chemistry have further enhanced the understanding of ethyl (3S)-3-amino-3-(2-methylphenyl)propanoate's behavior. Molecular modeling techniques allow researchers to simulate interactions between this compound and biological targets at an atomic level. This approach not only accelerates the drug discovery process but also provides insights into how structural modifications can improve pharmacological properties.

The regulatory landscape for new pharmaceutical compounds like ethyl (3S)-3-amino-3-(2-methylphenyl)propanoate is stringent, requiring rigorous testing before clinical use. Regulatory agencies such as the FDA and EMA have established guidelines for evaluating the safety and efficacy of new drugs. Compliance with these regulations ensures that only compounds with proven benefits can reach patients, maintaining high standards of healthcare quality.

In conclusion, ethyl (3S)-3-amino-3-(2-methylphenyl)propanoate represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with promising pharmacological properties, make it a valuable candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this will play an increasingly important role in developing innovative treatments that improve patient outcomes.